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Compound of Interest

Compound Name: Galloflavin

Cat. No.: B1681426 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Galloflavin is a potent inhibitor of lactate dehydrogenase (LDH), a key enzyme in anaerobic

glycolysis.[1] Many cancer cells exhibit a heightened reliance on glycolysis for energy

production, a phenomenon known as the "Warburg effect." By targeting LDH, Galloflavin
disrupts the metabolic processes of cancer cells, leading to reduced proliferation and increased

cell death.[2] These application notes provide a comprehensive guide to using Galloflavin in

cancer cell line research, including recommended concentrations, detailed experimental

protocols, and an overview of its mechanism of action.

Recommended Concentrations of Galloflavin
The optimal concentration of Galloflavin can vary significantly depending on the cancer cell

line and the specific experimental endpoint. The following tables summarize effective

concentrations reported in the literature.

Table 1: IC50 Values of Galloflavin in Various Cancer Cell Lines (72-hour treatment)
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Cell Line Cancer Type IC50 Value (µM) Citation

ECC-1 Endometrial Cancer 25 [3]

Ishikawa Endometrial Cancer 43 [3]

Primary Endometrial

Cancer Cultures
Endometrial Cancer 20-53 [3][4]

Table 2: Effective Concentrations of Galloflavin for Various Biological Effects
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Cell Line Cancer Type
Concentration
(µM)

Observed
Effect

Citation

SW480
Colorectal

Cancer
5 - 15

Inhibition of cell

viability,

migration, and

invasion

[5][6]

6606PDA
Pancreatic

Cancer
5 - 20

Inhibition of

proliferation
[7]

MIA PaCa-2
Pancreatic

Cancer
5 - 20

Inhibition of

proliferation
[7]

6606PDA
Pancreatic

Cancer
80

Significant

induction of cell

death

[7]

ECC-1, Ishikawa
Endometrial

Cancer
Various

Reduced LDHA

activity,

decreased

colony formation

[3]

PLC/PRF/5
Hepatocellular

Carcinoma
Not specified

Induction of cell

death
[2][8]

MCF-7, MDA-

MB-231, MCF-

Tam

Breast Cancer Not specified Growth inhibition [2][9]

OVCAR-3 Ovarian Cancer Not specified
Reduced cell

survival
[10]

Mechanism of Action
Galloflavin functions as a novel inhibitor of both lactate dehydrogenase-A (LDH-A) and LDH-B

isoforms.[8][11] It binds to the free enzyme, rather than competing with the substrate (pyruvate)

or cofactor (NADH).[8][11] This inhibition blocks the conversion of pyruvate to lactate, a critical

step in anaerobic glycolysis. The disruption of glycolysis leads to a reduction in ATP production,
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increased reactive oxygen species (ROS) generation, and ultimately, the induction of apoptosis

(programmed cell death).[2][3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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